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Compound of Interest

Compound Name: Tetrakis(trimethylsilyl)silane

Cat. No.: B1295357

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tetrakis(trimethylsilyl)silane, a significant
organosilicon compound. It details its chemical identity, physical properties, synthesis
protocols, and key applications, with a focus on its relevance in research and development.

Chemical Identity and Nomenclature

Tetrakis(trimethylsilyl)silane, with the formula (MesSi)4Si, is a unique organosilicon
compound notable for its central silicon atom bonded to four other silicon atoms, creating a
structure with tetrahedral symmetry.[1] This structural characteristic makes it a subject of
interest in silicon-based chemistry.
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Identifier

Value

Preferred IUPAC Name

1,1,1,3,3,3-Hexamethyl-2,2-
bis(trimethylsilytrisilane[1]

CAS Number

4098-98-0[1][2][3]

Synonyms

TMSS, TTMSS[2][3]

Molecular Formula

C12H36Sis[1][2][3]

Molecular Weight 320.84 g/mol [2][3]

InChl Key BOJSDHZZKKYWAS-UHFFFAOYSA-N[1][3]
C--INVALID-LINK--(C)--INVALID-LINK--

SMILES (C)C">Si(--INVALID-LINK--(C)C)--INVALID-

LINK--(C)C[1][3]

Physicochemical Properties

The compound is a colorless, sublimable solid with a high melting point.[1] Its physical and

chemical characteristics are summarized in the table below.

Property Value

Appearance White to off-white powder/solid[1][2][3]

Melting Point 319-321 °C (sealed tube)[1]

Boiling Point 267 °C[2]

Density 0.806 g/cm?3[1]

Solubility Soluble in chloroform (100mg/ml)[3]

Stability Stable for at least 2 years when stored at +4°C,

protected from light and moisture[3]

Synthesis of Tetrakis(trimethyisilyl)silane
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The primary method for synthesizing Tetrakis(trimethylsilyl)silane involves the reaction of
trimethylsilyl chloride and silicon tetrachloride with lithium metal.[1]

Reaction: 4 MesSICl + SiCls + 8 Li — (MesSi)aSi + 8 LiCI[1]

A detailed procedure for the synthesis is outlined below, adapted from established methods:[1]

[4115]

o Apparatus Setup: A multi-necked flask is equipped with a mechanical stirrer, a condenser, a
dropping funnel, and a low-temperature thermometer. The system is thoroughly flushed with
nitrogen.[5]

» Reagent Preparation: Anhydrous tetrahydrofuran (THF) is added to the flask containing
lithium powder.[5] The flask is cooled to approximately -60°C. A mixture of freshly distilled
chlorotrimethylsilane and tetrachlorosilane in anhydrous THF is prepared.[5]

o Reaction Execution: The chlorosilane mixture is added dropwise to the stirred lithium
suspension, maintaining the temperature below -30°C.[5] After the addition is complete, the
mixture is stirred for an additional period while cooling, then allowed to warm to room
temperature and stirred for several more hours.[5] The reaction mixture is then heated to
reflux to ensure the reaction goes to completion.[4][5]

o Work-up and Purification: After cooling, the reaction is carefully quenched. The organic layer
is separated, and the product, Tetrakis(trimethylsilyl)silane, is isolated. Further purification
can be achieved through crystallization (e.g., from methanol) and/or sublimation to yield the
final product as a solid.[4]

‘Work-up:

Reaction Vessel | Reaction Mixture
(Nitrogen Atmosphere, -60°C to Reflux)

Final Product:
Tetrakis(trimethylsilyl)silane
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Synthesis workflow for Tetrakis(trimethylsilyl)silane.
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Applications in Research and Development

Tetrakis(trimethylsilyl)silane is a versatile compound with several applications in organic
synthesis and materials science.

e Reagent in Organic Synthesis: It serves as a precursor to the valuable reagent
tris(trimethylsilyl)silyl lithium ((MesSi)sSiLi) upon reaction with methyl lithium.[1] This lithium
compound is a key intermediate for producing other important silicon compounds like
tris(trimethylsilyl)silane ((MesSi)sSiH).[1] TTMSS is also employed in silylation reactions to
introduce trimethylsilyl groups, enhancing the volatility and stability of compounds for gas
chromatography and mass spectrometry analysis.[3] Additionally, it is used in deoxygenation
reactions and as a protecting group for various functional groups.[3]

» Standard for Solid-State NMR Spectroscopy: Due to its sharp resonance signal and
chemical shift proximity to tetramethylsilane (TMS), Tetrakis(trimethylsilyl)silane is an
excellent standard for solid-state nuclear magnetic resonance (SSNMR) experiments,
particularly at high magic angle spinning (MAS) rates.[6][7] It can be used for shimming and
setting the magic angle with high precision, often outperforming traditional standards like KBr

Methyl Lithium
(MeLi)
1

and adamantane.[6][7]

Tetrakis(trimethylsilyl)silane
(TTMSS)

Tris(trimethylsilyl)silyl Lithium
SSNMR Standard ( (Me3Si)sSiLi)

Versatile Reagent For...

IS WUnE Y SIISIERE
((MesSi)sSiH)
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Key chemical transformations and applications of TTMSS.

Safety and Handling

Tetrakis(trimethylsilyl)silane is classified as causing skin and eye irritation and may cause
respiratory irritation.[2][8]

e Handling: Use in a well-ventilated area and avoid breathing dust.[2][9] Wear appropriate
personal protective equipment (PPE), including gloves and safety glasses.[9]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2] The
material is sensitive to moisture.[2]

o First Aid: In case of inhalation, move the person to fresh air.[2] If skin contact occurs, wash
off with soap and plenty of water.[2] For eye contact, rinse thoroughly with plenty of water for
at least 15 minutes and consult a physician.[2]

Conclusion

Tetrakis(trimethylsilyl)silane is a cornerstone compound in organosilicon chemistry. Its
unique structure provides a gateway to other valuable silyl reagents and its properties make it
an indispensable standard in modern solid-state NMR spectroscopy. A thorough understanding
of its synthesis, properties, and handling is crucial for its effective and safe utilization in
advanced research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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